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Compound of Interest

Compound Name: 5-Chloropyrazine-2-carboxylic acid

Cat. No.: B1206039

An In-depth Technical Guide on 5-Chloropyrazine-2-carboxylic Acid: Physicochemical
Properties

This technical guide provides a comprehensive overview of the physicochemical properties of
5-Chloropyrazine-2-carboxylic acid, with a specific focus on its melting point and solubility.
This document is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Physicochemical Data

5-Chloropyrazine-2-carboxylic acid is a heterocyclic carboxylic acid utilized as a building
block in the synthesis of various pharmaceutical and agrochemical compounds.[1] Its reactivity
is enhanced by the presence of a chlorine substituent, making it a valuable intermediate in
medicinal and agricultural chemistry.[1]

General Properties

A summary of the key physical and chemical properties of 5-Chloropyrazine-2-carboxylic
acid is presented below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1206039?utm_src=pdf-interest
https://www.benchchem.com/product/b1206039?utm_src=pdf-body
https://www.benchchem.com/product/b1206039?utm_src=pdf-body
https://www.benchchem.com/product/b1206039?utm_src=pdf-body
https://www.chemimpex.com/products/44603
https://www.chemimpex.com/products/44603
https://www.benchchem.com/product/b1206039?utm_src=pdf-body
https://www.benchchem.com/product/b1206039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

CAS Number 36070-80-1 [21[31[41[5]

Molecular Formula CsH3CIN20:2 [11[2][3]

Molecular Weight 158.54 g/mol [11[3]
White to light yellow

Appearance [1][6]
powder/crystal

Purity >97-98% [11[6]1[7]

Room Temperature, Sealed in
Storage [1][7][8]
Dry, Dark Place

Melting Point

The melting point of a compound is a critical indicator of its purity. For 5-Chloropyrazine-2-
carboxylic acid, the reported melting point varies slightly across different sources, which is
typical. The presence of impurities generally leads to a depression and broadening of the
melting point range.[9]

Melting Point (°C) Source

150-151 [2][3][8]

149 (decomposes) [1][6]

150-160 [5]
Solubility

Quantitative solubility data for 5-Chloropyrazine-2-carboxylic acid is not readily available in
the public domain. However, qualitative information can be inferred from its synthesis and
extraction procedures. The compound is extracted from an aqueous solution into ethyl acetate,
indicating good solubility in this organic solvent.[2][8] As a carboxylic acid, its solubility in
agueous solutions is expected to be highly pH-dependent. It will be more soluble in basic
solutions (like 5% sodium hydroxide or sodium bicarbonate) where it forms a salt, and less
soluble in acidic solutions.[10]
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Solvent Qualitative Solubility Rationale

Expected to be pH-dependent.
[10](11]

Water Low to moderate

Used as an extraction solvent
Ethyl Acetate Soluble ) )
during synthesis.[2][8]

Forms a soluble salt (sodium
5% NaOH (aq) Soluble 5-chloropyrazine-2-
carboxylate).[10]

Forms a soluble salt,
5% NaHCOs (aq) Soluble characteristic of a carboxylic
acid.[10]

The acidic medium suppresses
5% HCI (aq) Low the deprotonation of the
carboxylic acid.[10]

A common polar aprotic
DMSO Soluble solvent for organic

compounds.[11]

Experimental Protocols

Detailed methodologies for determining the melting point and solubility are crucial for obtaining
reliable and reproducible data.

Protocol 1: Melting Point Determination (Capillary
Method)

This standard method involves heating a small sample of the compound in a capillary tube and
observing the temperature range over which it melts.[9][12][13]

Apparatus:

e Melting point apparatus (e.g., DigiMelt, Mel-Temp) or Thiele tube setup

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://faculty.uobasrah.edu.iq/uploads/teaching/1656635893.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Enhancing_Aqueous_Solubility_of_5_Hydroxypyrazine_2_carboxylic_Acid.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7810761.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB7810761_EN.htm
https://faculty.uobasrah.edu.iq/uploads/teaching/1656635893.pdf
https://faculty.uobasrah.edu.iq/uploads/teaching/1656635893.pdf
https://faculty.uobasrah.edu.iq/uploads/teaching/1656635893.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Enhancing_Aqueous_Solubility_of_5_Hydroxypyrazine_2_carboxylic_Acid.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Glass capillary tubes (one end sealed)

e Thermometer (calibrated)

o Mortar and pestle or spatula

Procedure:

o Sample Preparation: Place a small amount of dry 5-Chloropyrazine-2-carboxylic acid on a
clean, dry surface. If the crystals are large, gently pulverize them to a fine powder.[12]

o Loading the Capillary Tube: Jab the open end of a capillary tube into the powdered sample.
Invert the tube and tap it gently on a hard surface to cause the solid to fall to the closed end.
To ensure dense packing, drop the capillary tube (closed end down) through a long, narrow
glass tube onto the benchtop. Repeat until the sample height is 2-3 mm.[13]

o Measurement (Using Digital Apparatus):

o Place the loaded capillary tube into the sample holder of the melting point apparatus.[14]

o If the approximate melting point is unknown, perform a rapid heating run (10-20 °C/min) to
get a rough estimate.[14]

o Allow the apparatus to cool to at least 20 °C below the estimated melting point.

o Prepare a new sample and heat at a slow rate (1-2 °C/min) near the expected melting
point.[13][14]

o Data Recording: Record two temperatures:

o Ti: The temperature at which the first droplet of liquid appears.

o T2: The temperature at which the entire sample has completely liquefied.

o The melting point is reported as the range Tz - T2.
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Workflow for Melting Point Determination.

Protocol 2: Equilibrium Solubility Determination

This protocol determines the concentration of a saturated solution of the compound in a
specific solvent at a given temperature, a standard method in pharmaceutical profiling.[15]

Apparatus:

¢ Analytical balance

 Vials with screw caps

o Constant temperature shaker/agitator

e Centrifuge

¢ Syringe filters (e.g., 0.22 um PVDF)

o High-Performance Liquid Chromatography (HPLC) system with UV detector
e Volumetric flasks and pipettes

Procedure:

o Preparation: Add an excess amount of solid 5-Chloropyrazine-2-carboxylic acid to a vial
containing a known volume of the desired solvent (e.g., water, phosphate-buffered saline at
pH 7.4).
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Equilibration: Seal the vial and place it in a shaker or agitator set to a constant temperature
(e.g., 25 °C). Agitate the suspension for a sufficient period (typically 24-48 hours) to ensure
equilibrium is reached between the solid and the solution.[15]

Phase Separation: After equilibration, allow the vial to stand to let the excess solid settle. To
ensure complete removal of undissolved particles, centrifuge the vial at high speed.[15]

Sampling and Filtration: Carefully withdraw a sample from the clear supernatant.
Immediately filter the sample through a syringe filter to remove any remaining microscopic
particles.[15]

Quantification:

o Accurately dilute the filtered supernatant with a suitable solvent to a concentration within
the calibrated range of the analytical method.

o Analyze the diluted sample using a validated HPLC method to determine the
concentration of the compound.

Calculation: Calculate the original concentration in the saturated solution, accounting for the
dilution factor. This value represents the equilibrium solubility of the compound in the tested
solvent at the specified temperature.
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Workflow for Equilibrium Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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